N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide
• InChI: InChI=1S/C15H13F2NO2/c1-10-3-2-4-12(7-10)20-9-15(19)18-14-6-5-11(16)8-13(14)17/h2-8H,9H2,1H3,(H,18,19)
• InChI Key: YUUHWQWJHWBDGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NC2=C(C=C(C=C2)F)F
• Molecular Formula: C15H13F2NO2
• Molecular Weight: 277.27 g/mol

Description

N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide, also known as DFP-10825, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a selective antagonist of the TRPV1 receptor, which is involved in pain perception and inflammation.

Scientific Research Applications

N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide has been studied for its potential use in a variety of scientific research applications, including pain management, inflammation, and cancer. As a TRPV1 antagonist, it has been shown to reduce pain perception in animal models of neuropathic pain and inflammatory pain. It has also been shown to reduce inflammation in animal models of arthritis and colitis. Additionally, N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide has been studied for its potential use in cancer treatment, as TRPV1 is overexpressed in many cancer cells.

Mechanism of Action

N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide works by selectively blocking the TRPV1 receptor, which is involved in pain perception and inflammation. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid. When activated, TRPV1 allows calcium ions to enter the cell, leading to depolarization and the release of neurotransmitters that signal pain and inflammation. By blocking TRPV1, N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide reduces the influx of calcium ions and the release of neurotransmitters, thereby reducing pain perception and inflammation.
Biochemical and Physiological Effects:
N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide has been shown to have several biochemical and physiological effects. In animal models, it has been shown to reduce pain perception and inflammation, as well as improve motor function in models of spinal cord injury. Additionally, N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide has been shown to reduce the growth and metastasis of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide has several advantages for lab experiments. It is a selective TRPV1 antagonist, which means that it specifically targets this receptor without affecting other ion channels or receptors. Additionally, it has been shown to have low toxicity and good pharmacokinetic properties in animal models. However, there are also some limitations to using N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide in lab experiments. It is a relatively new compound, and more research is needed to fully understand its effects and potential applications. Additionally, its synthesis method is complex and may be difficult to reproduce in some labs.

Future Directions

There are several future directions for research on N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide. One area of interest is its potential use in pain management and inflammation. More research is needed to determine its efficacy and safety in humans, as well as its potential for use in combination with other drugs. Additionally, N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide has shown promise as a potential cancer treatment, and more research is needed to determine its mechanism of action and potential for use in combination with other cancer therapies. Finally, there is a need for further research into the synthesis and purification of N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide, as well as its pharmacokinetic properties and toxicity in humans.

Synthesis Methods

The synthesis of N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide involves several steps, starting with the reaction of 2,4-difluoroaniline with 3-methylphenol to form 2-(3-methylphenoxy)-4,6-difluoroaniline. This intermediate is then reacted with ethyl chloroacetate to form ethyl 2-(3-methylphenoxy)-4,6-difluoroacetate. Finally, this compound is hydrolyzed to form N-(2,4-difluorophenyl)-2-(3-methylphenoxy)acetamide.